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Compound of Interest

Compound Name: 4-(Hydroxymethyl)benzonitrile

Cat. No.: B1214540 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the chemical

synthesis of 4-(hydroxymethyl)benzonitrile, a valuable building block in pharmaceutical and

materials science, from 4-cyanobenzoic acid. The described method focuses on the selective

reduction of the carboxylic acid functionality in the presence of a nitrile group.

Introduction
4-(Hydroxymethyl)benzonitrile serves as a key intermediate in the synthesis of various

organic molecules, including pharmaceuticals and liquid crystals.[1][2][3] The selective

reduction of a carboxylic acid without affecting a nitrile moiety within the same molecule is a

common challenge in organic synthesis. This protocol outlines a robust and high-yielding

procedure for this transformation using a borane-based reducing agent.

Reaction Scheme
The synthesis involves the selective reduction of the carboxylic acid group of 4-cyanobenzoic

acid to a primary alcohol, yielding 4-(hydroxymethyl)benzonitrile.[1]
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4-Cyanobenzoic Acid 4-(Hydroxymethyl)benzonitrile
Borane-tetrahydrofuran complex
Boron trifluoride diethyl etherate

Tetrahydrofuran
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Reaction Setup

Work-up and Purification

Dissolve 4-cyanobenzoic acid in THF

Add Boron trifluoride diethyl etherate

Add Borane-THF complex dropwise

Stir at room temperature for 2h

Concentrate in vacuo

Reaction complete

Dissolve residue in Ethyl Acetate

Wash with NaHCO3 (sat.) and Brine

Dry over Na2SO4

Filter

Concentrate filtrate to yield product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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